Cas no 1251560-63-0 (4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-methoxybenzamide)

• Product Name: 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-methoxybenzamide
• CAS No: 1251560-63-0
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.358362674713
• CID: 6045050
• PubChem ID: 49670137
• Update Time: 2025-07-22

4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-methoxybenzamide
• 4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy]-N-methoxybenzamide
• AKOS024530144
• 1251560-63-0
• F6041-0722
• 4-((4-(furan-2-yl)thiazol-2-yl)methoxy)-N-methoxybenzamide
• VU0530390-1
• 4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}-N-methoxybenzamide

• Inchi： 1S/C16H14N2O4S/c1-20-18-16(19)11-4-6-12(7-5-11)22-9-15-17-13(10-23-15)14-3-2-8-21-14/h2-8,10H,9H2,1H3,(H,18,19)
• InChI Key： CEYDKCUYMNLKCB-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CO2)N=C1COC1C=CC(C(NOC)=O)=CC=1

Computed Properties

• Exact Mass: 330.067
• Monoisotopic Mass: 330.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-methoxybenzamide

Recent Advances in the Study of 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-methoxybenzamide (CAS: 1251560-63-0)

In recent years, the compound 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-methoxybenzamide (CAS: 1251560-63-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-thiazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific exploration.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-methoxybenzamide. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify its molecular targets, revealing interactions with several enzymes and receptors implicated in inflammatory and oncogenic processes. Notably, the compound has demonstrated selective inhibition of specific kinase pathways, suggesting its utility as a potential therapeutic agent in diseases such as cancer and autoimmune disorders.

One of the most significant breakthroughs involves the compound's role in modulating the activity of protein kinases, particularly those involved in cell proliferation and survival. In vitro and in vivo studies have shown that 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-methoxybenzamide effectively suppresses the phosphorylation of key signaling molecules, leading to reduced tumor growth and metastasis in preclinical models. These findings have spurred further investigation into its pharmacokinetic profile, with efforts focused on optimizing bioavailability and minimizing off-target effects.

Additionally, recent research has explored the compound's potential as an anti-inflammatory agent. Experimental data indicate that it can attenuate the production of pro-inflammatory cytokines by interfering with the NF-κB signaling pathway. This dual functionality—targeting both oncogenic and inflammatory pathways—positions 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-methoxybenzamide as a versatile candidate for multi-faceted therapeutic applications.

Despite these promising results, challenges remain in translating these findings into clinical practice. Issues such as metabolic stability, toxicity profiles, and formulation optimization are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles, with the aim of advancing the compound into early-phase clinical trials.

In conclusion, the ongoing research on 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-methoxybenzamide (CAS: 1251560-63-0) underscores its potential as a valuable tool in chemical biology and drug discovery. The compound's unique structural features and multifaceted biological activities make it a compelling subject for further study. As the scientific community continues to unravel its mechanisms and refine its therapeutic applications, this molecule may soon emerge as a cornerstone in the development of next-generation pharmaceuticals.